![molecular formula C4H8ClF2N B6276042 2,2-difluoro-N-methylcyclopropan-1-amine hydrochloride CAS No. 2763775-88-6](/img/no-structure.png)
2,2-difluoro-N-methylcyclopropan-1-amine hydrochloride
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Overview
Description
2,2-Difluoro-N-methylcyclopropan-1-amine hydrochloride (2,2-DMCPA-HCl) is an organic compound with a wide range of applications in the scientific research field. It is a versatile compound that has been used in various fields, including synthetic organic chemistry, medicinal chemistry, and biochemistry. 2,2-DMCPA-HCl has been used as a reagent in organic synthesis and as a tool in drug discovery. It is also used as a starting material in the synthesis of a wide range of organic compounds, including pharmaceuticals and natural products.
Mechanism of Action
2,2-DMCPA-HCl acts as a proton acceptor in the reaction, forming a cationic species that can be further reacted with other substrates. The cationic species can also react with nucleophiles, such as amines and alcohols, to form a variety of products. The cationic species can also react with electrophiles, such as alkyl halides and aryl halides, to form a variety of products.
Biochemical and Physiological Effects
2,2-DMCPA-HCl has been used in a variety of biochemical and physiological studies. It has been used to study the effects of cationic species on the activity of enzymes, to study the effects of cationic species on the structure and function of proteins, and to study the effects of cationic species on the structure and function of nucleic acids. In addition, 2,2-DMCPA-HCl has been used to study the effects of cationic species on the activity of receptors and ion channels.
Advantages and Limitations for Lab Experiments
2,2-DMCPA-HCl has several advantages for laboratory experiments. It is a relatively inexpensive reagent, and it is highly soluble in a variety of organic solvents. It is also a relatively stable compound, with a long shelf life. However, 2,2-DMCPA-HCl is also a relatively toxic compound, and should be handled with care. In addition, 2,2-DMCPA-HCl is a strong acid, and should be stored in an appropriate container.
Future Directions
In the future, 2,2-DMCPA-HCl could be used in the development of new drugs and in the study of drug metabolism. It could also be used in the development of new synthetic methods, such as the synthesis of polymers and nanomaterials. In addition, 2,2-DMCPA-HCl could be used in the development of new catalysts and in the study of enzyme mechanisms. Finally, 2,2-DMCPA-HCl could be used in the study of the structure and function of biological macromolecules, such as proteins and nucleic acids.
Synthesis Methods
2,2-DMCPA-HCl can be synthesized by a variety of methods, including the reductive amination of 2,2-difluoroacetaldehyde with N-methylcyclopropan-1-amine, followed by hydrolysis to give the hydrochloride salt. The reaction is typically carried out in an anhydrous solvent such as dichloromethane or acetonitrile, and is usually catalyzed by a base such as potassium carbonate or sodium hydroxide. The reaction can also be carried out in the presence of a Lewis acid such as boron trifluoride or zinc chloride.
Scientific Research Applications
2,2-DMCPA-HCl has a wide range of applications in the scientific research field. It has been used as a reagent in organic synthesis, as a tool in drug discovery, and as a starting material in the synthesis of a wide range of organic compounds, including pharmaceuticals and natural products. In addition, 2,2-DMCPA-HCl has been used as a catalyst in the synthesis of peptides, peptidomimetics, and other biologically active molecules.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2,2-difluoro-N-methylcyclopropan-1-amine hydrochloride involves the reaction of N-methylcyclopropanamine with hydrogen fluoride gas to form 2,2-difluoro-N-methylcyclopropan-1-amine, which is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "N-methylcyclopropanamine", "Hydrogen fluoride gas", "Hydrochloric acid" ], "Reaction": [ "Step 1: N-methylcyclopropanamine is reacted with hydrogen fluoride gas in the presence of a catalyst such as antimony pentafluoride to form 2,2-difluoro-N-methylcyclopropan-1-amine.", "Step 2: The resulting 2,2-difluoro-N-methylcyclopropan-1-amine is then reacted with hydrochloric acid to form the hydrochloride salt of the compound.", "Step 3: The hydrochloride salt is then isolated and purified through recrystallization or other suitable methods." ] } | |
2763775-88-6 | |
Molecular Formula |
C4H8ClF2N |
Molecular Weight |
143.56 g/mol |
IUPAC Name |
2,2-difluoro-N-methylcyclopropan-1-amine;hydrochloride |
InChI |
InChI=1S/C4H7F2N.ClH/c1-7-3-2-4(3,5)6;/h3,7H,2H2,1H3;1H |
InChI Key |
LGAGZSDVLZKGBX-UHFFFAOYSA-N |
Canonical SMILES |
CNC1CC1(F)F.Cl |
Purity |
95 |
Origin of Product |
United States |
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